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Compound of Interest

Compound Name: 2,3-Butanedithiol

Cat. No.: B1332177

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties of 2,3-Butanedithiol (CAS RN: 4532-64-3), also known as 2,3-dimercaptobutane.
The information is curated for professionals in research, scientific, and drug development fields,
with a focus on delivering precise data and methodologies.

Core Physical Properties

The physical characteristics of 2,3-Butanedithiol are fundamental to its application in various
chemical and pharmaceutical contexts. A summary of its key quantitative data is presented
below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C4H10S2 PubChem|[1], ChemicalBook
i PubChem[1], ChemicalBook,
Molecular Weight 122.25 g/mol
NIST WebBook[2]
- ) PubChem[1], ChemicalBook,
Boiling Point 86-87 °C at 50 mmHg

The Good Scents Company[3]

69-70 °C at 28 mmHg

The Good Scents Company[3]

Density

0.995 g/mL at 25 °C

ChemicalBook

0.997 g/mL at 20 °C

PubChem[1]

1.030 to 1.034 g/mL at 20 °C

The Good Scents Company[3]

Refractive Index

1.5194 at 20 °C/D

ChemicalBook

1.517-1.527

PubChem[1]

1.51800 to 1.52200 at 20 °C

The Good Scents Company[3]

Solubility

Insoluble in water

PubChem[1], The Good
Scents Company[3]

Soluble in alcohol and fats

PubChem[1], The Good
Scents Company[3]

Vapor Pressure

2.149 mmHg at 25 °C

(estimated)

The Good Scents Company[3]

Flash Point

126 °F (52.22 °C) TCC

The Good Scents Company[3]

Experimental Protocols

The following sections detail the general methodologies for determining the key physical

properties of a liquid compound like 2,3-Butanedithiol. These represent standard laboratory

practices.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a substance like 2,3-Butanedithiol, which has a relatively high boiling point,
vacuum distillation is often employed to prevent decomposition.

Methodology:

e Apparatus Setup: A distillation apparatus is assembled, including a round-bottom flask, a
condenser, a receiving flask, and a thermometer. For vacuum distillation, a vacuum pump
and a manometer are connected to the system.

o Sample Preparation: A small volume of 2,3-Butanedithiol is placed in the round-bottom flask
along with boiling chips to ensure smooth boiling.

« Distillation: The apparatus is evacuated to the desired pressure (e.g., 50 mmHg). The flask is
then heated gently.

o Data Collection: The temperature at which the liquid boils and a steady stream of distillate is
collected is recorded as the boiling point at that specific pressure.

Determination of Density

Density is the mass per unit volume of a substance. The density of a liquid can be determined
using a pycnometer or a digital density meter.

Methodology (using a pycnometer):

e Pycnometer Calibration: A clean, dry pycnometer of a known volume is weighed empty. It is
then filled with a reference substance of known density (e.g., deionized water) at a specific
temperature, and weighed again. The exact volume of the pycnometer is calculated.

o Sample Measurement: The pycnometer is emptied, dried, and then filled with 2,3-
Butanedithiol at the same temperature.

o Calculation: The pycnometer containing the sample is weighed. The mass of the 2,3-
Butanedithiol is determined by subtracting the mass of the empty pycnometer. The density
is then calculated by dividing the mass of the sample by the volume of the pycnometer.
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Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property of a substance and is temperature-
dependent.

Methodology (using a refractometer):

Instrument Calibration: The refractometer is calibrated using a standard with a known

refractive index (e.g., distilled water).

o Sample Application: A few drops of 2,3-Butanedithiol are placed on the prism of the
refractometer.

o Measurement: The prism is closed, and the instrument is adjusted until the dividing line
between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

o Reading: The refractive index is read directly from the instrument's scale. The temperature at
which the measurement is taken is also recorded.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
key physical properties of 2,3-Butanedithiol.
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Workflow for Physical Property Determination of 2,3-Butanedithiol
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Obtain pure 2,3-Butanedithiol sample

Property Measurement

Y Y Y Y
Boiling Point Determination Density Measurement Refractive Index Measurement Solubility Test
(Vacuum Distillation) (Pycnometry) (Refractometry) (Miscibility in various solvents)

Data Analysis & Reporting
Y Y

Record all experimental data
(Temperature, Pressure, Mass, Volume)

Y

Calculate final property values
and associated uncertainties

Y

Compile data into a technical report

Click to download full resolution via product page

Caption: Logical workflow for determining the physical properties of 2,3-Butanedithiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Butanedithiol
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C4H10S2/c1-3(5)4(2)6/h3-6H,1-2H3
https://www.thegoodscentscompany.com/data/rw1036421.html
https://www.benchchem.com/product/b1332177#physical-properties-of-2-3-butanedithiol
https://www.benchchem.com/product/b1332177#physical-properties-of-2-3-butanedithiol
https://www.benchchem.com/product/b1332177#physical-properties-of-2-3-butanedithiol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1332177?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

